Cas no 54403-14-4 (4-(5-chloro-1-benzofuran-2-yl)piperidine)

• Product Name: 4-(5-chloro-1-benzofuran-2-yl)piperidine
• CAS No: 54403-14-4
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD26672914
• CID: 4029821
• PubChem ID: 23312203
• Update Time: 2025-08-05

4-(5-chloro-1-benzofuran-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(5-chloro-2-benzofuranyl)-
• 4-(5-chloro-1-benzofuran-2-yl)piperidine
• SMTVIQNTGQBNBP-UHFFFAOYSA-N
• 54403-14-4
• SCHEMBL10901732
• Z1742215120
• EN300-263206
• AKOS022933366
• ECA40314
• 4-(5-chloro-2-benzofuranyl)-piperidine
• CHEMBL5307153

• MDL： MFCD26672914
• Inchi： 1S/C13H14ClNO/c14-11-1-2-12-10(7-11)8-13(16-12)9-3-5-15-6-4-9/h1-2,7-9,15H,3-6H2
• InChI Key： SMTVIQNTGQBNBP-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC3=CC(Cl)=CC=C3O2)CC1

Computed Properties

• Exact Mass: 235.0763918Da
• Monoisotopic Mass: 235.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(5-chloro-1-benzofuran-2-yl)piperidine

4-(5-Chloro-1-benzofuran-2-yl)piperidine: A Comprehensive Overview

The compound with CAS No. 54403-14-4, commonly referred to as 4-(5-chloro-1-benzofuran-2-yl)piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a 5-chloro-substituted benzofuran moiety. The benzofuran component, a heterocyclic aromatic compound, contributes to the molecule's stability and reactivity, while the piperidine ring introduces flexibility and potential for bioactivity.

Recent studies have highlighted the potential of 4-(5-chloro-1-benzofuran-2-yl)piperidine in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases. Researchers have explored its ability to modulate key enzymes involved in pathways associated with Alzheimer's disease and Parkinson's disease. The chlorine substitution at the 5-position of the benzofuran ring has been shown to enhance the molecule's selectivity and potency, making it a promising lead compound for further optimization.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of the rigid benzofuran structure and the flexible piperidine ring allows for unique electronic and mechanical properties. Scientists have explored its potential as a building block for advanced materials, such as organic semiconductors and stimuli-responsive polymers. These applications underscore the versatility of 4-(5-chloro-1-benzofuran-2-yl)piperidine beyond traditional pharmaceutical uses.

The synthesis of 4-(5-chloro-1-benzofuran-2-yl)piperidine involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the preparation of the benzofuran derivative through Friedel-Crafts alkylation or cyclization reactions, followed by coupling with a piperidine derivative using palladium-catalyzed cross-coupling reactions. The introduction of the chlorine substituent is typically achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the specific conditions employed.

From a structural perspective, the molecule exhibits a high degree of symmetry and conjugation, which significantly influences its electronic properties. Computational studies have revealed that the benzofuran-piperidine conjugate displays enhanced electron delocalization compared to its individual components. This property is advantageous in applications requiring high electron mobility, such as in organic electronics or photovoltaic devices.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable synthesis routes for 4-(5-chloro-1-benzofuran-2-yl)piperidine. By utilizing biocatalysts or renewable feedstocks, researchers have been able to reduce the environmental footprint of its production while maintaining high yields and product quality. These eco-friendly approaches align with current trends toward sustainable chemical manufacturing.

In terms of biological activity, this compound has demonstrated selective inhibition against several key enzymes implicated in inflammatory diseases. Preclinical studies have shown that it can effectively suppress cyclooxygenase (COX) activity without inducing significant cytotoxicity in human cell lines. This makes it a strong candidate for further development into anti-inflammatory agents with improved safety profiles.

The structural versatility of 4-(5-chloro-1-benzofuran-2-yl)piperidine also lends itself well to combinatorial chemistry approaches. By modifying substituents on both the benzofuran and piperidine moieties, researchers can generate a diverse library of analogs for screening against various therapeutic targets. This approach has already yielded several promising leads in oncology research, particularly in targeting receptor tyrosine kinases involved in cancer progression.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have provided valuable insights into the molecular structure and dynamic behavior of this compound. High-resolution NMR studies have confirmed the stereochemistry at critical positions, while time-resolved fluorescence spectroscopy has shed light on its excited-state dynamics under different environmental conditions.

In conclusion, 4-(5-chloro-1-benzofuran-2-yl)piperidine stands out as a multifaceted molecule with wide-ranging applications across diverse scientific disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to advancing our understanding of complex chemical systems and their practical applications.